Cas no 430460-55-2 ((E)-2-(2-Bromostyryl)quinolin-8-ol)

• Product Name: (E)-2-(2-Bromostyryl)quinolin-8-ol
• CAS No: 430460-55-2
• MF: C₁₇H₁₂BrNO
• MW: 326.18728351593
• MDL: MFCD02376212
• CID: 870651
• Update Time: 2026-04-29

(E)-2-(2-Bromostyryl)quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-Bromostyryl)quinolin-8-ol
• 2-[(E)-2-(2-bromophenyl)vinyl]quinolin-8-ol(SALTDATA: FREE)
• 2-[2-(2-bromophenyl)ethenyl]quinolin-8-ol
• 2-[(E)-2-(2-bromophenyl)vinyl]quinolin-8-ol
• AC1MEPZ9
• AG-F-52742
• CTK4I6935
• SureCN1785244

• MDL： MFCD02376212
• Inchi： InChI=1S/C17H12BrNO/c18-15-6-2-1-4-12(15)8-10-14-11-9-13-5-3-7-16(20)17(13)19-14/h1-11,20H/b10-8+
• InChI Key： XFDOYOJBVKGWCY-CSKARUKUSA-N
• SMILES： C1=CC=C(C(=C1)/C=C/C2=NC3=C(C=CC=C3O)C=C2)Br

Computed Properties

• Exact Mass: 325.01000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 33.12000
• LogP: 4.87330

Additional information on (E)-2-(2-Bromostyryl)quinolin-8-ol

Recent Advances in the Study of (E)-2-(2-Bromostyryl)quinolin-8-ol (CAS: 430460-55-2) in Chemical Biology and Pharmaceutical Research

The compound (E)-2-(2-Bromostyryl)quinolin-8-ol (CAS: 430460-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This styrylquinoline derivative has been investigated for its role in modulating various biological pathways, particularly in the context of anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have highlighted its ability to interact with specific molecular targets, making it a promising candidate for drug development.

One of the key areas of research has focused on the compound's mechanism of action. Studies have demonstrated that (E)-2-(2-Bromostyryl)quinolin-8-ol exhibits potent inhibitory effects on certain kinases and transcription factors involved in inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively suppresses NF-κB signaling, a critical pathway in chronic inflammation and cancer progression. The researchers utilized molecular docking and in vitro assays to confirm its binding affinity and inhibitory potency, providing a solid foundation for further preclinical studies.

In addition to its anti-inflammatory properties, (E)-2-(2-Bromostyryl)quinolin-8-ol has shown promising results in oncology research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) explored its cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancers. The study reported that the compound induces apoptosis through the activation of caspase-3 and PARP cleavage, while also inhibiting cell migration and invasion. These findings suggest its potential as a multi-targeted anticancer agent, warranting further exploration in animal models.

Another notable application of (E)-2-(2-Bromostyryl)quinolin-8-ol lies in its antimicrobial activity. Research published in Antimicrobial Agents and Chemotherapy (2023) demonstrated its efficacy against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial membrane integrity and inhibit biofilm formation positions it as a potential lead for developing novel antibiotics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of (E)-2-(2-Bromostyryl)quinolin-8-ol. Recent studies have focused on structural modifications to enhance its solubility, bioavailability, and target specificity. For example, a 2024 study in European Journal of Medicinal Chemistry reported the synthesis of analogs with improved metabolic stability and reduced off-target effects, paving the way for more advanced drug development efforts.

In conclusion, (E)-2-(2-Bromostyryl)quinolin-8-ol (CAS: 430460-55-2) represents a versatile scaffold with significant potential in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with ongoing efforts to optimize its properties, make it a compelling subject for future investigations. Continued research is expected to elucidate its full therapeutic potential and accelerate its translation into clinical applications.